Cas no 2229079-42-7 (3-amino-3-(3,5-dimethoxyphenyl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(3,5-dimethoxyphenyl)cyclobutan-1-ol
• CAS No: 2229079-42-7
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 6056682
• PubChem ID: 165655031
• Update Time: 2025-07-25

3-amino-3-(3,5-dimethoxyphenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(3,5-dimethoxyphenyl)cyclobutan-1-ol
• 2229079-42-7
• EN300-1818795

• Inchi： 1S/C12H17NO3/c1-15-10-3-8(4-11(5-10)16-2)12(13)6-9(14)7-12/h3-5,9,14H,6-7,13H2,1-2H3
• InChI Key： OWGSJJPGCMZGTP-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=C(C=C(C=2)OC)OC)(C1)N

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.7Ų

Additional information on 3-amino-3-(3,5-dimethoxyphenyl)cyclobutan-1-ol

Recent Advances in the Study of 3-amino-3-(3,5-dimethoxyphenyl)cyclobutan-1-ol (CAS: 2229079-42-7)

The compound 3-amino-3-(3,5-dimethoxyphenyl)cyclobutan-1-ol (CAS: 2229079-42-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the efficient synthetic routes for 3-amino-3-(3,5-dimethoxyphenyl)cyclobutan-1-ol, with a particular emphasis on asymmetric catalysis to achieve high enantiomeric purity. The compound's cyclobutane ring, combined with the amino and hydroxyl functional groups, provides a versatile scaffold for further chemical modifications, making it a promising candidate for the development of novel bioactive molecules.

In terms of biological activity, preliminary in vitro studies have demonstrated that 3-amino-3-(3,5-dimethoxyphenyl)cyclobutan-1-ol exhibits moderate inhibitory effects on certain kinase enzymes involved in inflammatory pathways. These findings suggest its potential application in the treatment of chronic inflammatory diseases, although further in vivo studies are required to validate these effects and elucidate the underlying mechanisms.

Moreover, computational modeling and molecular docking studies have provided insights into the binding interactions of this compound with various biological targets. The dimethoxyphenyl moiety appears to play a critical role in stabilizing these interactions, highlighting the importance of structural optimization to enhance binding affinity and selectivity.

Despite these promising results, challenges remain in the development of 3-amino-3-(3,5-dimethoxyphenyl)cyclobutan-1-ol as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and pharmacokinetic profiling.

In conclusion, 3-amino-3-(3,5-dimethoxyphenyl)cyclobutan-1-ol represents a compelling area of research in medicinal chemistry. Its unique structural features and preliminary biological activities warrant further investigation to unlock its full therapeutic potential. Future studies should focus on optimizing its pharmacological properties and exploring its efficacy in relevant disease models.